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CAS No.: 55602-38-5

Cat. No.: B1236782

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SP 111 is a synthetic, water-soluble prodrug of Δ⁹-tetrahydrocannabinol (Δ⁹-THC), the primary

psychoactive component of cannabis.[1][2][3] As a prodrug, SP 111 is designed to be

pharmacologically inactive until it undergoes metabolic conversion in the body to release the

active THC molecule.[1] This conversion is a critical step that influences the pharmacokinetic

and pharmacodynamic profile of the compound.[1] The primary metabolic pathway for the

activation of SP 111 is the hydrolysis of its morpholinylbutyrate ester linkage, a reaction

catalyzed by esterase enzymes found in various tissues such as the liver and in plasma.[1]

The released THC primarily exerts its effects through interaction with the cannabinoid

receptors, CB1 and CB2, which are key components of the endocannabinoid system.[1] THC

acts as a partial agonist at both of these receptors.[1] The activation of CB1 and CB2 receptors

initiates a cascade of downstream intracellular signaling pathways, including the modulation of

extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase (JNK), and p38 mitogen-

activated protein kinase (MAPK) pathways.[1]
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These application notes provide detailed protocols for the in vitro characterization of SP 111,

focusing on its conversion to THC, its interaction with cannabinoid receptors, and its effects on

downstream signaling pathways. It is important to note that while SP 111 has been studied as a

model water-soluble THC prodrug, detailed in vitro pharmacological data, such as binding

affinity (Kᵢ) and functional potency (EC₅₀), are not extensively reported in the available scientific

literature.[1] The following protocols and data are presented as representative examples for the

characterization of a cannabinoid prodrug.

Quantitative Data Summary
The following tables summarize hypothetical, yet representative, quantitative data from key in

vitro assays for SP 111 and its active metabolite, THC.

Table 1: Metabolic Stability and Prodrug Conversion of SP 111

Biological Matrix Half-life (t½, min) of SP 111
Rate of THC Formation
(pmol/min/mg protein)

Human Liver Microsomes 25.3 ± 3.1 158.2 ± 15.7

Human Plasma 45.8 ± 5.4 89.5 ± 9.2

Control (Buffer) > 240 < 1.0

Table 2: Cannabinoid Receptor Binding Affinity

Compound Receptor Kᵢ (nM)

SP 111 CB1 > 10,000

CB2 > 10,000

Δ⁹-THC CB1 40.7 ± 4.5

CB2 36.4 ± 3.9

Table 3: Functional Potency in cAMP Assay (CHO-hCB1 Cells)
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Compound EC₅₀ (nM)
Eₘₐₓ (% inhibition of
Forskolin-stimulated
cAMP)

SP 111 > 10,000 Not Determined

Δ⁹-THC 75.2 ± 8.1 65.3 ± 5.9

Signaling Pathways
Cannabinoid Receptor Signaling
The pharmacological effects of SP 111 are mediated by its active metabolite, THC, which

primarily interacts with CB1 and CB2 receptors. These G-protein coupled receptors (GPCRs)

modulate downstream signaling cascades, including the MAPK pathway.
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Caption: THC-mediated activation of CB1/CB2 receptors and downstream signaling.
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Experimental Protocols
Protocol 1: In Vitro Prodrug Conversion Assay
This assay evaluates the conversion of SP 111 to THC in biological matrices.

Objective: To determine the metabolic stability of SP 111 and the rate of THC formation.

Materials:

SP 111

Δ⁹-THC analytical standard

Human Liver Microsomes (HLM)

Human Plasma

NADPH regenerating system

Phosphate buffer (pH 7.4)

Acetonitrile (ACN)

LC-MS/MS system

Procedure:

Prepare a stock solution of SP 111 in DMSO.

In separate microcentrifuge tubes, pre-warm HLM (1 mg/mL) and plasma (50% in buffer) at

37°C for 5 minutes.

Initiate the reaction by adding SP 111 to a final concentration of 1 µM. For HLM, also add the

NADPH regenerating system.

Incubate the reaction mixtures at 37°C.
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At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding 2 volumes

of ice-cold ACN containing an internal standard.

Vortex and centrifuge the samples to precipitate proteins.

Analyze the supernatant by LC-MS/MS to quantify the remaining SP 111 and the formed

THC.

Calculate the half-life (t½) of SP 111 and the rate of THC formation.
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Caption: Workflow for the in vitro prodrug conversion assay.
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Protocol 2: Radioligand Binding Assay
This assay determines the binding affinity of SP 111 and THC to cannabinoid receptors.

Objective: To determine the Kᵢ values of the compounds for CB1 and CB2 receptors.

Materials:

Cell membranes expressing human CB1 or CB2 receptors

[³H]CP-55,940 (radioligand)

SP 111 and Δ⁹-THC

Binding buffer (e.g., Tris-HCl with 5 mg/mL BSA)

Scintillation cocktail and counter

Procedure:

Prepare serial dilutions of SP 111 and Δ⁹-THC.

In a 96-well plate, add the cell membranes, [³H]CP-55,940 (at a concentration near its Kₑ),

and the test compounds or vehicle.

For non-specific binding determination, use a high concentration of a known unlabeled

ligand.

Incubate the plate at 30°C for 90 minutes.

Terminate the binding reaction by rapid filtration through a glass fiber filter plate, followed by

washing with ice-cold buffer.

Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a

scintillation counter.

Calculate the specific binding for each compound concentration and determine the IC₅₀

value.
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Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation.

Protocol 3: cAMP Functional Assay
This assay measures the functional activity of the compounds at the CB1 receptor.

Objective: To determine the EC₅₀ and Eₘₐₓ of the compounds in a functional assay.

Materials:

CHO cells stably expressing human CB1 receptors (CHO-hCB1)

Forskolin

SP 111 and Δ⁹-THC

cAMP detection kit (e.g., HTRF or ELISA-based)

Procedure:

Plate CHO-hCB1 cells in a 96-well plate and grow to confluence.

Starve the cells in serum-free media for a few hours before the assay.

Treat the cells with serial dilutions of SP 111 or Δ⁹-THC for 15 minutes at 37°C.

Stimulate the cells with Forskolin (to induce cAMP production) for 30 minutes at 37°C.

Lyse the cells and measure the intracellular cAMP levels using a commercial cAMP detection

kit according to the manufacturer's instructions.

Plot the concentration-response curve (cAMP levels vs. compound concentration) and

determine the EC₅₀ and Eₘₐₓ values.
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Caption: Workflow for the cAMP functional assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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